N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-(2,5-dichlorophenyl)furan-2-carboxamide

• Molecular Formula: C19H14Cl2N2O3S
• Molecular Weight: 421.3 g/mol
• IUPAC Name: N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-(2,5-dichlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H14Cl2N2O3S/c20-9-4-5-12(21)11(8-9)13-6-7-14(26-13)18(25)23-19-16(17(22)24)10-2-1-3-15(10)27-19/h4-8H,1-3H2,(H2,22,24)(H,23,25)
• InChI Key: NWUMZZYQLKTFEO-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(O3)C4=C(C=CC(=C4)Cl)Cl

Description

N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-(2,5-dichlorophenyl)furan-2-carboxamide, also known as CCT251545, is a small molecule inhibitor that has shown potential in cancer research. In

Mechanism of Action

The mechanism of action of N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-(2,5-dichlorophenyl)furan-2-carboxamide involves the inhibition of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, survival, and differentiation. By inhibiting CK2, this compound disrupts these processes and induces cell death in cancer cells. The exact mechanism by which this compound inhibits CK2 is still under investigation, but it is thought to involve the binding of this compound to the ATP-binding site of CK2.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in cancer cells. It inhibits the phosphorylation of various proteins involved in cell signaling pathways, including AKT and ERK, and induces the expression of pro-apoptotic proteins, such as Bax and Bad. It also disrupts the cell cycle and inhibits DNA synthesis, leading to cell death.

Advantages and Limitations for Lab Experiments

N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-(2,5-dichlorophenyl)furan-2-carboxamide has several advantages for lab experiments, including its high potency and selectivity for CK2, its ability to sensitize cancer cells to chemotherapy and radiation therapy, and its potential for combination therapy. However, it also has some limitations, including its limited solubility and stability, and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for the research on N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-(2,5-dichlorophenyl)furan-2-carboxamide. One direction is to investigate its potential in other types of cancer, such as lung cancer and leukemia. Another direction is to optimize its pharmacokinetic properties to improve its efficacy and reduce its toxicity. Additionally, the mechanism by which this compound inhibits CK2 needs to be further elucidated to facilitate the development of more potent and selective inhibitors. Finally, the combination therapy of this compound with other drugs needs to be explored to maximize its therapeutic potential.

Synthesis Methods

The synthesis of N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-(2,5-dichlorophenyl)furan-2-carboxamide involves several steps, including the preparation of the starting materials, the formation of the cyclopentene ring, and the introduction of the furan ring. The final product is obtained through a coupling reaction between the intermediate and the dichlorophenyl group. The synthesis method has been optimized to improve yield and purity, and the compound has been characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-5-(2,5-dichlorophenyl)furan-2-carboxamide has been shown to have potential in cancer research, particularly in the treatment of breast cancer. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.